Cas no 64041-96-9 (Propanoic acid, 2-[(1,1-dimethylpropyl)thio]-)

• Product Name: Propanoic acid, 2-[(1,1-dimethylpropyl)thio]-
• CAS No: 64041-96-9
• MF: C₈H₁₆O₂S
• MW: 176.276441574097
• CID: 1664909
• Update Time: 2024-08-30

Propanoic acid, 2-[(1,1-dimethylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[(1,1-dimethylpropyl)thio]-

• Inchi： 1S/C8H16O2S/c1-5-8(3,4)11-6(2)7(9)10/h6H,5H2,1-4H3,(H,9,10)
• InChI Key： YXPRGQUFBFLIFQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(SC(C)(C)CC)C

Computed Properties

• Exact Mass: 176.08718

Experimental Properties

• Density: 1.039±0.06 g/cm3(Predicted)
• Boiling Point: 260.3±23.0 °C(Predicted)
• PSA: 37.3
• pka: 3.96±0.10(Predicted)